Phytoceramides

Phytoceramides are naturally occurring ceramide derivatives derived from plant sources, often used in cosmetic and skincare products for their skin-repairing properties. These compounds play a crucial role in maintaining the integrity of the skin barrier, helping to retain moisture and prevent water loss. They contribute significantly to reducing transepidermal water loss (TEWL) and enhance the overall hydration level of the skin. Additionally, phytoceramides are known for their ability to support the production of hyaluronic acid and other lipids, which further strengthen the skin barrier and improve its suppleness and elasticity. Due to their low allergenicity and gentle nature, they are widely favored in formulating gentle yet effective skincare solutions.

Chemical Name	CAS	MF
2-Amino-1,3,4-docosanetriol; (2S,3S,4R)-form, N-(2R,3R-Dihydroxyeicosanoyl)	912967-21-6	C₄₂H₈₅NO₆
2-Amino-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-(2R-Hydroxydocosanoyl)	1044517-39-6	C₄₃H₈₇NO₅
2-Amino-1,3,4-hexadecanetriol; (2S,3S,4R)-form, N-(2R-Hydroxy-21-methyldocosanoyl)	326597-25-5	C₃₉H₇₉NO₅
2-Amino-1,3,4-hexadecanetriol; (2S,3S,4R)-form, N-(2R-Hydroxypentacosanoyl)	326597-29-9	C₄₁H₈₃NO₅
2-Amino-20-methyl-1,3,4-heneicosanetriol; (2S,3S,4R)-form, N-Docosanoyl	1021598-59-3	C₄₄H₈₉NO₄
2-Amino-6-methyl-1,3,4-heptadecanetriol; (2S,3S,4R,6ξ)-form, N-(2R-Hydroxytricosanoyl)	642066-38-4	C₄₁H₈₃NO₅
2-Amino-16-methyl-1,3,4-heptadecanetriol; (2S,3S,4R)-form, N-Octadecanoyl	906478-07-7	C₃₆H₇₃NO₄
2-Amino-16-methyl-1,3,4-heptadecanetriol; (2S,3S,4R)-form, N-Tricosanoyl	1174448-17-9	C₄₁H₈₃NO₄
2-Amino-17-methyl-1,3,4-octadecanetriol; (2S,3S,4R)-form, N-Hexadecanoyl	906478-02-2	C₃₅H₇₁NO₄
2-Amino-1,3,4-nonadecanetriol; (2S,3S,4R)-form, N-Docosanoyl	636589-64-5	C₄₁H₈₃NO₄

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